Cas no 2228243-42-1 (1-(3-fluoropyridin-4-yl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(3-fluoropyridin-4-yl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2228243-42-1
• MF: C₁₀H₈FNO₃
• MW: 209.173826217651
• CID: 6362410
• PubChem ID: 165615559
• Update Time: 2025-10-31

1-(3-fluoropyridin-4-yl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoropyridin-4-yl)-3-oxocyclobutane-1-carboxylic acid
• 2228243-42-1
• EN300-1816379

• Inchi： 1S/C10H8FNO3/c11-8-5-12-2-1-7(8)10(9(14)15)3-6(13)4-10/h1-2,5H,3-4H2,(H,14,15)
• InChI Key： INLSWZAFGQWBHY-UHFFFAOYSA-N
• SMILES： FC1C=NC=CC=1C1(C(=O)O)CC(C1)=O

Computed Properties

• Exact Mass: 209.04882128g/mol
• Monoisotopic Mass: 209.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 67.3Ų

Additional information on 1-(3-fluoropyridin-4-yl)-3-oxocyclobutane-1-carboxylic acid

Introduction to 1-(3-fluoropyridin-4-yl)-3-oxocyclobutane-1-carboxylic acid (CAS No: 2228243-42-1)

1-(3-fluoropyridin-4-yl)-3-oxocyclobutane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No) 2228243-42-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules featuring a cyclobutane ring conjugated with a pyridine moiety, which is further functionalized with a carboxylic acid group and an oxygenated substituent. The presence of a fluorine atom at the 3-position of the pyridine ring introduces unique electronic and steric properties, making this molecule a promising candidate for various biochemical applications.

The structural framework of 1-(3-fluoropyridin-4-yl)-3-oxocyclobutane-1-carboxylic acid combines the rigid constraints of the cyclobutane ring with the versatile reactivity of the pyridine scaffold. The fluoropyridine component is particularly noteworthy, as fluorine substitution in pharmaceuticals often enhances metabolic stability, bioavailability, and binding affinity to biological targets. This compound’s design aligns with modern drug discovery trends, where structural diversity and functional flexibility are critical for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on fluorinated heterocycles due to their broad spectrum of biological activities. The cyclobutane ring in 1-(3-fluoropyridin-4-yl)-3-oxocyclobutane-1-carboxylic acid contributes to its unique conformational preferences, which can be exploited to modulate interactions with biological macromolecules. Such structural features are often leveraged in the design of enzyme inhibitors, receptor modulators, and other bioactive molecules. The carboxylic acid group provides a site for further derivatization, enabling the synthesis of more complex analogs with tailored pharmacological profiles.

One of the most compelling aspects of 1-(3-fluoropyridin-4-yl)-3-oxocyclobutane-1-carboxylic acid is its potential application in the development of small-molecule probes for biochemical research. The combination of fluorine and oxygen-containing functional groups makes it an attractive scaffold for studying protein-ligand interactions, particularly in contexts where selectivity and potency are paramount. Recent studies have demonstrated that fluorinated pyridines can serve as key pharmacophores in kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The cyclobutane moiety further enhances its suitability for such applications by providing rigidity and optimal spatial orientation.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacokinetic properties. For instance, fluorine atoms can improve lipophilicity and reduce susceptibility to metabolic degradation, thereby extending the half-life of therapeutic agents. In the case of 1-(3-fluoropyridin-4-yl)-3-oxocyclobutane-1-carboxylic acid, these attributes make it a valuable building block for drug discovery programs targeting neurological disorders, cancer, and infectious diseases. Researchers have already explored its derivatives as potential scaffolds for next-generation therapeutics, highlighting its versatility and promise.

From a synthetic chemistry perspective, 1-(3-fluoropyridin-4-yl)-3-oxocyclobutane-1-carboxylic acid presents an intriguing challenge due to its complex stereochemistry. The synthesis of this compound requires precise control over reaction conditions to ensure high yield and enantiomeric purity. Advances in catalytic methods and asymmetric synthesis have made it possible to construct such molecules with increasing efficiency. These advancements are crucial for producing enantiomerically pure compounds, which often exhibit superior pharmacological activity compared to racemic mixtures.

The biological activity of 1-(3-fluoropyridin-4-yl)-3-oxocyclobutane-1-carboxylic acid has been investigated in several preclinical studies. Initial findings suggest that it interacts with specific enzymes and receptors in ways that could be therapeutically beneficial. For example, derivatives of this compound have shown promise as inhibitors of cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression. Additionally, the fluoropyridine moiety has been observed to modulate G-protein coupled receptors (GPCRs), making this scaffold relevant for developing treatments targeting neurological disorders.

The role of computational chemistry in understanding the properties of 1-(3-fluoropyridin-4-yl)-3-oxocyclobutane-1-carboxylic acid cannot be overstated. Molecular modeling techniques have enabled researchers to predict binding affinities, metabolic stability, and other key pharmacokinetic parameters before conducting experimental validation. These predictions are essential for optimizing lead compounds during drug development pipelines. By leveraging computational tools alongside traditional experimental approaches, scientists can accelerate the discovery process while minimizing costs and reducing time-to-market.

The future directions for research on 1-(3-fluoropyridin-4-yl)-3-oxocyclobutane-1-carboxylic acid are multifaceted. One area of focus is expanding its chemical space through library synthesis and high-throughput screening (HTS) campaigns. By generating large collections of analogs based on this scaffold, researchers can identify novel bioactive molecules with improved efficacy and reduced side effects. Another avenue involves exploring its applications in precision medicine, where personalized drug therapies are tailored to individual patient profiles.

In conclusion, 1-(3-fluoropyridin--4--yl--cyclobutene--carbonyl--acid (CAS No: 222824--42--41) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities。 Its potential as a lead compound or building block for next-generation therapeutics underscores its importance in ongoing drug discovery efforts。 As research continues，this compound will likely play an increasingly vital role in addressing some of today’s most pressing medical challenges。